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Compound of Interest

Compound Name: 4-Methoxy-3-methylaniline

Cat. No.: B167086 Get Quote

An In-depth Technical Guide to 4-Methoxy-3-methylaniline (CAS 136-90-3)

Abstract
This guide provides a comprehensive technical overview of 4-Methoxy-3-methylaniline (CAS

136-90-3), a pivotal chemical intermediate in advanced organic synthesis. With a primary focus

on its application in pharmaceutical development, we delve into its physicochemical properties,

validated synthesis protocols, and critical safety considerations. This document is structured to

serve as a practical resource for laboratory and development settings, offering field-proven

insights into its synthesis, purification, and handling. Its role as a precursor to potent antitumor

agents, specifically triamine pyrimidine derivatives, underscores its significance in modern

medicinal chemistry.[1][2]

Core Physicochemical & Structural Characteristics
4-Methoxy-3-methylaniline, also known by synonyms such as 3-Methyl-p-anisidine and 4-

Amino-2-methylanisole, is an aromatic amine whose structural features—a primary amine, a

methoxy group, and a methyl group on a benzene ring—dictate its chemical utility.[3] The

electron-donating nature of the methoxy and methyl groups activates the aromatic ring,

influencing its reactivity in electrophilic substitution and coupling reactions.

Table 1: Physicochemical Properties of 4-Methoxy-3-methylaniline
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Property Value Source(s)

CAS Number 136-90-3 [4][5]

Molecular Formula C₈H₁₁NO [6][7]

Molecular Weight 137.18 g/mol [4][5][6]

Appearance
Light orange to dark red

solid/crystal
[1][3]

Melting Point 57-60 °C [1][4]

Boiling Point ~252 °C [1]

Solubility
Slightly soluble in chloroform

and methanol
[1]

IUPAC Name 4-methoxy-3-methylaniline [5]

| SMILES String | COc1ccc(N)cc1C |[4] |

Synthesis, Purification, and Validation
The most reliable and high-yielding synthesis of 4-Methoxy-3-methylaniline is achieved

through the catalytic hydrogenation of its nitro precursor, 1-methoxy-2-methyl-4-nitrobenzene.

This method is favored for its efficiency, often providing a quantitative yield of the desired

product under mild conditions.[6]

Standard Synthesis Protocol: Catalytic Hydrogenation
This protocol details the reduction of 1-methoxy-2-methyl-4-nitrobenzene using a Palladium on

carbon (Pd/C) catalyst. The causality behind this choice lies in the high efficacy and selectivity

of Pd/C for nitro group reductions, which proceed cleanly without affecting other functional

groups on the aromatic ring under these conditions.

Materials:

1-methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol)

10% Palladium on carbon (10% Pd/C) (1.5 g)
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Methanol (MeOH), reagent grade (100 mL)

Hydrogen (H₂) gas supply (balloon or regulated cylinder)

Celite® (diatomaceous earth)

Standard hydrogenation reaction vessel

Step-by-Step Methodology:

Vessel Preparation: In a suitable reaction vessel, dissolve 1-methoxy-2-methyl-4-

nitrobenzene (9.5 g) in methanol (100 mL).[6][8]

Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon) to prevent premature

catalyst deactivation, carefully add the 10% Pd/C catalyst (1.5 g) to the solution.[8]

Hydrogenation: Seal the vessel and flush thoroughly with hydrogen gas. Maintain a positive

hydrogen atmosphere (e.g., 1 atm from a balloon) and stir the mixture vigorously at room

temperature.[6][8]

Reaction Monitoring: The progress of the reaction should be monitored to ensure completion.

This is effectively achieved by taking small aliquots from the reaction mixture and analyzing

them via Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[8] The goal is to

observe the complete disappearance of the starting material spot/peak. The typical reaction

time is approximately 16 hours.[6]

Catalyst Removal (Workup): Upon completion, carefully vent the hydrogen and flush the

vessel with an inert gas. Filter the reaction mixture through a pad of Celite®. The use of

Celite is critical as it prevents the fine Pd/C particles from passing through the filter medium

and contaminating the product.[6][8]

Product Isolation: Wash the Celite pad with a small amount of fresh methanol to recover any

adsorbed product. Combine the filtrates and evaporate the solvent under reduced pressure

(e.g., using a rotary evaporator) to yield the crude 4-Methoxy-3-methylaniline.[6][8] This

procedure typically yields the product in near-quantitative amounts.[6]

Product Purification and Validation
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While the hydrogenation is very clean, further purification may be required to meet stringent

purity standards for drug development.

Purification Techniques: The crude product can be purified by recrystallization, column

chromatography on silica gel, or vacuum distillation to remove any non-volatile impurities or

side products.[8]

Analytical Validation: The identity and purity of the final product must be confirmed.

Table 2: Key Spectroscopic Data for Product Confirmation

Analysis Type Expected Result Source(s)

¹H NMR (400 MHz, CDCl₃)

δ 6.67 (d, 1H), 6.54 (dd,
1H), 6.50 (d, 1H), 3.77 (s,
3H, OCH₃), 3.29 (br s, 2H,
NH₂), 2.18 (s, 3H, CH₃) ppm

[6]

| Mass Spec. (ESI) | m/z: 138 ([M+H]⁺) |[6] |

Synthesis Workflow and Troubleshooting

Reaction Phase Workup & Isolation
Purification & Validation

1-methoxy-2-methyl-
4-nitrobenzene in MeOH Add 10% Pd/C Stir under H₂ atm

(1 atm, RT, 16h)
Filter through Celite®

to remove Pd/C
Reaction Mixture Evaporate Solvent

(in vacuo) Crude Product

Purify via:
- Recrystallization

- Column Chromatography
- Vacuum Distillation

If necessary Pure 4-Methoxy-3-
methylaniline

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Methoxy-3-methylaniline.

Troubleshooting Common Synthesis Issues:
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Low or No Conversion: This is often due to an inactive catalyst or insufficient hydrogen

pressure. Ensure a fresh batch of Pd/C is used and that it is handled under an inert

atmosphere. Verify that the hydrogen supply is consistent.[8]

Formation of Side-Products: Incomplete reduction can lead to nitroso and hydroxylamine

intermediates, which can further react to form colored azoxy and azo compounds.[8] To

mitigate this, consider increasing the catalyst loading or optimizing the reaction conditions

(e.g., slightly elevated temperature or pressure) while carefully monitoring via TLC/GC.[8]

Applications in Drug Discovery
The primary value of 4-Methoxy-3-methylaniline in drug development lies in its role as a

versatile building block. Its nucleophilic amine group readily participates in coupling reactions,

C-N bond formation, and cyclization reactions, making it an ideal starting point for constructing

complex molecular scaffolds.

Most notably, it serves as a crucial intermediate in the synthesis of triamine pyrimidine

derivatives.[1][2] These classes of compounds have garnered significant attention for their

potent antitumor properties, positioning 4-Methoxy-3-methylaniline as a key component in the

pipeline for developing novel cancer therapeutics.[1][2]
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Caption: Role of 4-Methoxy-3-methylaniline in drug discovery.

Safety, Handling, and Storage
Proper handling of 4-Methoxy-3-methylaniline is essential due to its potential health hazards.

Adherence to established safety protocols is mandatory.

Table 3: GHS Hazard and Safety Information
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Category Information Source(s)

Pictogram GHS07 (Exclamation Mark) [4]

Signal Word Warning [4]

Hazard Classifications

Acute Toxicity 4 (Oral, Dermal,

Inhalation); Skin Irritant 2; Eye

Irritant 2; Specific Target Organ

Toxicity (Single Exposure) 3

(Respiratory System)

[4]

Hazard Statements

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled. H315: Causes

skin irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.

[3][4]

| Precautionary Statements | P261: Avoid breathing dust. P280: Wear protective

gloves/protective clothing/eye protection/face protection. P301+P312: IF SWALLOWED: Call a

POISON CENTER/doctor if you feel unwell. P302+P352: IF ON SKIN: Wash with plenty of

water. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. |[3][4] |

Storage Recommendations: To ensure chemical integrity and longevity, 4-Methoxy-3-
methylaniline should be stored in a tightly sealed container in a dark, inert atmosphere at

room temperature.[1] For long-term storage, refrigeration may be advisable.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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